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Compound of Interest

2,3-Dimethylphenylhydrazine
Compound Name:
hydrochloride hydrate

Cat. No.: B040375

A Technical Guide to 2,3-
Dimethylphenylhydrazine Hydrochloride Hydrate

This document provides a detailed overview of 2,3-Dimethylphenylhydrazine hydrochloride
hydrate, a chemical compound relevant to researchers and professionals in drug development
and chemical synthesis. It covers the core physicochemical properties, a general synthesis
pathway, and safety information.

Physicochemical Properties

2,3-Dimethylphenylhydrazine hydrochloride hydrate is an organic salt. The core structure
consists of a hydrazine group attached to a 2,3-dimethylphenyl ring, formulated as a
hydrochloride salt. The "hydrate" designation indicates the presence of associated water
molecules, though the exact number can be variable.

The key quantitative data for this compound are summarized below.
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Property Value

Chemical Formula CsH12N2-HCI-xH20[1]

Molecular Weight (Anhydrous) 172.66 g/mol [1][2]

Molecular Weight (Monohydrate) ~190.67 g/mol [1]

CAS Number 123333-92-6[1][2]

Melting Point 210 °C (decomposes)[1]

Appearance White to pink or beige-brown powder.[3]

Synthesis and Experimental Protocols

While specific protocols for 2,3-Dimethylphenylhydrazine hydrochloride are proprietary, a
general and widely established method for preparing substituted phenylhydrazine
hydrochlorides involves a two-step process starting from the corresponding aniline derivative.

[41[5]
General Synthesis Protocol for Phenylhydrazine Hydrochlorides:

» Diazotization: The synthesis begins with the corresponding aniline (in this case, 2,3-
dimethylaniline). The aniline is dissolved in cold hydrochloric acid. A solution of sodium nitrite
is added slowly while maintaining a low temperature (typically 0-5 °C) to form a diazonium
salt solution.[6]

e Reduction: The resulting diazonium salt is then reduced. A common reducing agent for this
step is tin(ll) chloride (SnCl2) in concentrated hydrochloric acid or sodium pyrosulfite.[4][6]
The reducing agent is added gradually to the diazonium salt solution, keeping the
temperature controlled.

« |solation and Purification: After the reaction is complete, the phenylhydrazine hydrochloride
product often precipitates from the solution as a solid. This solid is collected by filtration. It
can then be purified by recrystallization, often from water or an alcohol/water mixture, with
the addition of hydrochloric acid to stabilize the product and encourage crystallization.[6] The
final product is then dried under a vacuum.
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The logical workflow for this synthesis is illustrated in the diagram below.
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Caption: General workflow for the synthesis of phenylhydrazine hydrochlorides.
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Applications in Research and Development

Phenylhydrazine derivatives are important intermediates in organic synthesis. They are
frequently used as building blocks for the synthesis of more complex molecules, particularly
heterocyclic compounds like indoles (via the Fischer indole synthesis), pyrazoles, and
pyrazolones.[3] These heterocyclic cores are prevalent in many biologically active compounds,
making 2,3-dimethylphenylhydrazine hydrochloride a valuable precursor for medicinal
chemistry and drug discovery programs.

Safety and Handling

2,3-Dimethylphenylhydrazine hydrochloride is classified as an irritant.[1] It is harmful if
swallowed or inhaled and causes skin and eye irritation.[1] Standard laboratory safety
precautions should be followed when handling this compound, including the use of personal
protective equipment such as gloves, safety glasses, and a lab coat. It should be handled in a
well-ventilated area or a fume hood. For long-term storage, it should be kept in a cool, dark
place under an inert atmosphere.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 8.58711-02-7|(2-Ethylphenyl)hydrazine hydrochloride(1:x)|BLD Pharm [bldpharm.com]

 To cite this document: BenchChem. [2,3-Dimethylphenylhydrazine hydrochloride hydrate
molecular weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b040375#2-3-dimethylphenylhydrazine-hydrochloride-
hydrate-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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